Cas no 2320378-52-5 (1-(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine)
1-(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-((1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-1,2,5-thiadiazole
- 3-[4-(1-ethyl-2-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-1,2,5-thiadiazole
- 1-(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine
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- Inchi: 1S/C12H18N6O2S2/c1-3-16-9-12(14-10(16)2)22(19,20)18-6-4-17(5-7-18)11-8-13-21-15-11/h8-9H,3-7H2,1-2H3
- InChI Key: DZEFLOKOGYNVAV-UHFFFAOYSA-N
- SMILES: S(C1=CN(CC)C(C)=N1)(N1CCN(C2C=NSN=2)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 477
- XLogP3: 0.6
- Topological Polar Surface Area: 121
1-(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-1515-2μmol |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-5μmol |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-10μmol |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-20μmol |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-1mg |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-2mg |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-3mg |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-4mg |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-5mg |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-1515-10mg |
1-[(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine |
2320378-52-5 | 10mg |
$118.5 | 2023-09-08 |
1-(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine
1-(1-Ethyl-2-Methyl-1H-Imidazol-4-Yl)Sulfonyl-4-(1,2,5-Thiadiazol-3-Yl)Piperazine: A Comprehensive Overview
1-(1-Ethyl-2-Methyl-1H-imidazol-4-yl)sulfonyl-4-(1,2,5-thiadiazol-3-yl)piperazine, commonly referred to by its CAS number 2320378-52-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines imidazole, thiadiazole, and piperazine moieties. The integration of these functional groups makes it a versatile molecule with diverse applications.
The molecular structure of 1-(1-Ethyl-2-Methyl-1H-imidazol-4-Yl)Sulfonyl and 4-(1,2,5-Thiadiazol-3-Yl) groups attached to a piperazine backbone is intriguing. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets. The sulfonyl group in particular is known for its stability and ability to form strong hydrogen bonds, which are crucial in pharmacological interactions.
Research into the synthesis of this compound has been a focal point in organic chemistry. The synthesis process typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for further studies. The use of microwave-assisted synthesis has also been explored, offering a greener and faster alternative to traditional methods.
In terms of biological activity, this compound has shown promising results in preliminary assays. Studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to the presence of the thiadiazole ring. Additionally, the imidazole moiety is known for its potential antifungal and anticancer activities. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles.
The application of CAS 2320378-52 compounds extends beyond pharmacology. Its structural versatility makes it a candidate for materials science applications, such as the development of novel polymers or catalysts. Recent research has explored its potential as a building block for advanced materials with tailored properties.
In conclusion, 1-(1-Ethyl-2-Methyl-1H-imidazol-4-Yl)Sulfonyl-4-(1,2,5-Thiadiazol-3-Yl)Piperazine represents a fascinating molecule with vast potential across multiple disciplines. Continued research into its synthesis, biological activity, and applications will undoubtedly contribute to its role in future innovations.
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